Cas no 19404-18-3 (5-chloro-3-methyl-1-benzothiophene)

• Product Name: 5-chloro-3-methyl-1-benzothiophene
• CAS No: 19404-18-3
• MF: C₉H₇ClS
• MW: 182.669880151749
• MDL: MFCD00052506
• CID: 51293
• PubChem ID: 317317
• Update Time: 2025-06-10

5-chloro-3-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylbenzo[b]thiophene
• 5-Chloro-3-methylthianaphthene
• 5-chloro-3-methyl-1-benzothiophene
• 5-Chloro-3-Methylbenzothiophene
• 3-methyl-5-chloro-benzo<b>thiophene
• 5-CHLORO-3-METHYLBEN
• 5-Chloro-3-Methylbenzothiophene97%
• 5-Chloro-3-methylbenzobüthiophene, 97%
• 5-Chloro-3-methylbenzo[b]thiophene ,97%
• 5-Chloro-3-methyl benzo[b]thiophene
• 5-chloro-3-methylbenzo(b)thiophene
• 4-Methylthio phenol
• NSC248678
• zlchem 217
• PubChem7372
• Maybridge1_005366
• HMS556L20
• ZLC0024
• UWDQVEPXORTQFO-UHFFFAOYSA-N
• AKOS005199259
• SY038222
• J-517355
• BDBM50037882
• GEO-00711
• MWP 00002
• MFCD00052506
• NSC-248678
• C2457
• DTXSID40311985
• 5-chloro-3-methyl benzo[b] thiophene
• 5-chloro-3-methyl-benzo[b]thiophene
• AS-17324
• 5-chloro-3-methylbenzo-[b]thiophene
• SB14690
• FT-0620291
• Z1201618278
• AMY770
• EN300-101838
• L10121
• CHEMBL3358213
• 19404-18-3
• SCHEMBL167540
• A15985
• NSC 248678
• AC-16546
• 5-Chloro-3-methyl-1-benzothiophene, AldrichCPR
• DB-032349

• MDL： MFCD00052506
• Inchi： 1S/C9H7ClS/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3
• InChI Key： UWDQVEPXORTQFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=CS2

Computed Properties

• Exact Mass: 181.99600
• Monoisotopic Mass: 181.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: White solid
• Density: 1.2930
• Melting Point: 33-36°C
• Boiling Point: 144°C/14mmHg(lit.)
• Flash Point: 163.1°C
• Refractive Index: 1.66
• PSA: 28.24000
• LogP: 3.86310
• Solubility: Uncertain

5-chloro-3-methyl-1-benzothiophene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-chloro-3-methyl-1-benzothiophene

Introduction to 5-chloro-3-methyl-1-benzothiophene (CAS No. 19404-18-3)

5-chloro-3-methyl-1-benzothiophene, with the chemical identifier CAS No. 19404-18-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzothiophene family, characterized by a fused ring system consisting of a benzene ring and a thiophene ring. The presence of a chlorine substituent at the 5-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and applications.

The structural motif of 5-chloro-3-methyl-1-benzothiophene is highly versatile, allowing for diverse functionalization strategies that can tailor its biological activity and material properties. In recent years, this compound has been extensively studied for its potential in drug discovery, particularly as a precursor in the synthesis of bioactive molecules. The benzothiophene core is a common structural feature in many pharmaceuticals, owing to its ability to interact with biological targets such as enzymes and receptors. The chlorine atom at the 5-position serves as a reactive site for further derivatization, while the methyl group at the 3-position influences the compound's solubility and metabolic stability.

One of the most compelling aspects of 5-chloro-3-methyl-1-benzothiophene is its role in the development of novel therapeutic agents. Researchers have leveraged its scaffold to design compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this molecule have been investigated for their ability to modulate kinase activity, which is crucial in treating various forms of cancer. The benzothiophene ring system's ability to adopt multiple conformations also makes it an attractive candidate for developing small-molecule inhibitors that can bind to specific protein targets with high affinity.

Recent advancements in computational chemistry have further enhanced the utility of 5-chloro-3-methyl-1-benzothiophene in drug design. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its binding affinity and selectivity. This has led to the identification of novel analogs with improved pharmacokinetic profiles. Additionally, high-throughput screening techniques have been employed to rapidly assess the biological activity of various derivatives, accelerating the discovery process.

The material science applications of 5-chloro-3-methyl-1-benzothiophene are equally noteworthy. Due to its aromatic nature and conjugated system, this compound exhibits excellent electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. Researchers have explored its potential in fabricating organic light-emitting diodes (OLEDs) and photovoltaic cells. The chlorine substituent enhances its compatibility with other organic materials, facilitating efficient charge transport within these devices. Furthermore, the methyl group contributes to steric stability, improving device longevity.

In conclusion, 5-chloro-3-methyl-1-benzothiophene (CAS No. 19404-18-3) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for drug discovery and advanced materials. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.